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Compound of Interest

Compound Name: Sodium DL-Lactate-d3

Cat. No.: B12420266 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and storage guidelines

for Sodium DL-Lactate-d3. The information presented is compiled from safety data sheets for

the non-deuterated analogue, Sodium DL-Lactate, and general best practices for handling

deuterated compounds. While specific toxicological data for Sodium DL-Lactate-d3 is not

readily available, the toxicological profile is expected to be similar to its non-deuterated

counterpart, with the primary additional consideration being the preservation of its isotopic

purity.

Chemical and Physical Properties
Sodium DL-Lactate-d3 is the sodium salt of a deuterated form of lactic acid. The following

table summarizes the known physical and chemical properties, primarily based on data for the

non-deuterated Sodium DL-Lactate.
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Property Value Reference

Molecular Formula C₃H₂D₃NaO₃ N/A

Molecular Weight 115.08 g/mol N/A

Appearance
White powder or light yellow

viscous liquid (for solutions)
[1]

Solubility Miscible in water [1]

Melting Point
161 to 162 °C (powder); 17 °C

(60% syrup)
[2]

Boiling Point
140 °C (60% w/w aqueous

solution)
[1]

Density 1.33 g/mL (solution) [1][2]

pH
6.0 - 8.0 (10% aqueous

solution)
[3]

Toxicological Data
No specific toxicological studies on Sodium DL-Lactate-d3 have been identified. The data

presented below is for non-deuterated Sodium DL-Lactate and is provided as a close proxy.

The U.S. Environmental Protection Agency (EPA) has concluded that no toxicological endpoint

of concern has been identified for Sodium L-lactate and Sodium DL-lactate.[4]
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Metric Value Species Route Reference

LD50 (Oral) > 2000 mg/kg Rabbit Oral [5]

LD50 (Dermal) > 2000 mg/kg Rabbit Dermal [5]

LC50 (Inhalation) > 7.94 mg/L (4 h) Rat Inhalation [5]

Carcinogenicity

Not listed as a

carcinogen by

NTP, IARC,

OSHA, or GHS.

N/A N/A [6]

Mutagenicity
Not expected to

be mutagenic.
N/A N/A [4]

Reproductive

Toxicity

No

developmental or

reproductive

toxicity is

expected.

N/A N/A [4]

Hazard Identification and Personal Protection
Sodium DL-Lactate is generally not considered hazardous under normal handling conditions.[1]

However, good laboratory practices should always be followed.

Hazard Summary
Eye Contact: May cause eye irritation.[3][6]

Skin Contact: Not expected to be a skin irritant.[6]

Inhalation: Not expected to be an irritant.[6]

Ingestion: Not expected to be an irritant.[6]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling Sodium DL-Lactate-d3:
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Protection Type Recommendation Reference

Eye/Face Protection
Safety glasses with side-

shields or chemical goggles.
[3]

Skin Protection

Wear appropriate protective

gloves (e.g., Nitrile rubber) and

clothing to prevent skin

exposure.

[3][5]

Respiratory Protection

Not required under normal use

with adequate ventilation. If

concentrations are above the

exposure limit, use a

NIOSH/MSHA or European

Standard EN 136 approved

respirator.

[5]

PPE Selection Workflow
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Assess Handling
Procedure

Standard PPE:
Lab Coat & Gloves

Is there a risk
of splashing?

Wear Chemical Goggles

Yes

Wear Safety Glasses
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Is there a risk of
dust or aerosol generation?

Use Approved Respirator

Yes

Proceed with Handling

No
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Caption: Personal Protective Equipment (PPE) selection workflow.
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Handling and Storage
Proper handling and storage are crucial to maintain the integrity and isotopic purity of Sodium
DL-Lactate-d3.

Handling
Handle in accordance with good industrial hygiene and safety practices.[6]

Avoid contact with skin, eyes, and clothing.[5]

Ensure adequate ventilation.[5]

Wash hands thoroughly after handling.[5]

For deuterated compounds, it is recommended to handle them under an inert atmosphere

(e.g., dry nitrogen or argon) to avoid isotopic contamination from atmospheric moisture.[7]

Storage
Keep container tightly closed.[5]

Store in a cool, dry, and well-ventilated place.[6][8]

Recommended storage temperature is refrigerated (2-8°C).[5]

Protect from moisture as the substance is hygroscopic.[8]

Store away from incompatible materials such as strong oxidizing agents.[5]

Incompatible Materials Logic

Sodium DL-Lactate-d3 Incompatible With Strong Oxidizing Agents

Click to download full resolution via product page

Caption: Incompatible materials for storage.
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Accidental Release and First Aid Measures
Accidental Release

Personal Precautions: Ensure adequate ventilation and wear appropriate PPE. Avoid

breathing vapors, mist, or gas.[3]

Containment and Cleanup: Prevent further leakage or spillage if safe to do so. Soak up with

inert absorbent material (e.g., sand, silica gel) and dispose of in accordance with local

regulations.[6] Do not let the product enter drains.[8]

First Aid
Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention if irritation persists.[1][3]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical

attention if symptoms occur.[1]

Inhalation: Remove to fresh air. Get medical attention if symptoms occur.[1]

Ingestion: Clean mouth with water and drink plenty of water afterward. Get medical attention

if symptoms occur.[1]

Spill Response Flowchart
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Spill Occurs
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Caption: Spill response procedure flowchart.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use extinguishing measures that are appropriate to local

circumstances and the surrounding environment, such as water spray, carbon dioxide (CO2),

dry chemical, or alcohol-resistant foam.[5]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon oxides and sodium oxides.[5]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) and

full protective gear.[5]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations. Do not release into the environment.

This guide is intended for informational purposes only and should not be used as a substitute

for a formal safety review and training process. Always consult the most current Safety Data

Sheet for the specific product you are using and adhere to all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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